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Protocol for Inducing Histone Crotonylation in
Cell Culture Using Sodium Crotonate
Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides a comprehensive guide for the use of sodium crotonate to artificially

induce histone crotonylation in cultured mammalian cells. Histone crotonylation is a recently

discovered post-translational modification that plays a crucial role in regulating gene

expression. These protocols are intended for research purposes to investigate the functional

significance of this epigenetic mark in various biological processes.

Introduction
Histone crotonylation, the addition of a crotonyl group to lysine residues on histone proteins, is

an important epigenetic modification associated with active gene transcription. The intracellular

levels of crotonyl-CoA, the donor for this modification, are a limiting factor for the extent of

histone crotonylation. Exogenous administration of sodium crotonate can effectively increase

intracellular crotonyl-CoA levels, leading to a subsequent rise in global histone crotonylation.

This is achieved through the enzymatic activity of Acyl-CoA Synthetase Short-chain family

member 2 (ACSS2), which converts crotonate to crotonyl-CoA. The histone acetyltransferases

p300 and CBP then utilize crotonyl-CoA to catalyze the crotonylation of histone lysine residues.

[1][2][3]
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This protocol provides detailed methods for treating cells with sodium crotonate, followed by

the extraction of histones and the analysis of histone crotonylation levels by Western blotting

and mass spectrometry.

Data Presentation
Table 1: Recommended Sodium Crotonate Treatment
Conditions for Various Cell Lines

Cell Line
Sodium
Crotonate
Concentration

Incubation
Time

Outcome Reference

Human prostate

cancer (Du145)
50 mM, 100 mM 24 hours

Increased global

histone

crotonylation

[4]

Human tubular

epithelial (HK-2)
Not specified Not specified

Increased H3K18

crotonylation
[1][2]

Adipocytes 20 mM 6 hours

Upregulation of

lysine

crotonylation-

modified proteins

[5]

Neural

stem/progenitor

cells

10 mM 24 hours

Increased global

histone

crotonylation

[6]

Cashmere goat

somatic cells
20-30 mM 24 hours

Enhanced

H3K9cr and

H3K18cr levels

[7]

Human

embryonic stem

cells (hESCs)

5 mM 3 days

Increased

histone

crotonylation

[8]

Human colon

carcinoma

(HCT116)

>6 mM Not specified

Promoted H3

and H4

crotonylation

[9]
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Signaling Pathway
The induction of histone crotonylation by sodium crotonate follows a defined metabolic and

enzymatic pathway within the cell.
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Mechanism of Sodium Crotonate-Induced Histone Crotonylation
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Experimental Workflow for Histone Crotonylation Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1149024?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/38822951/
https://pubmed.ncbi.nlm.nih.gov/38822951/
https://www.researchgate.net/publication/381091490_Sodium_Crotonate_Alleviates_Diabetic_Kidney_Disease_Partially_Via_the_Histone_Crotonylation_Pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC7145939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7145939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3176443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490992/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8490992/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9597727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9597727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8026719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760624/
https://www.benchchem.com/product/b1149024#protocol-for-using-sodium-crotonate-to-induce-histone-crotonylation-in-cell-culture
https://www.benchchem.com/product/b1149024#protocol-for-using-sodium-crotonate-to-induce-histone-crotonylation-in-cell-culture
https://www.benchchem.com/product/b1149024#protocol-for-using-sodium-crotonate-to-induce-histone-crotonylation-in-cell-culture
https://www.benchchem.com/product/b1149024#protocol-for-using-sodium-crotonate-to-induce-histone-crotonylation-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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